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Compound of Interest

Compound Name: Adipic acid-13C

Cat. No.: B12392195

Essential Safety and Handling Guide for Adipic
Acid-**Ce

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Adipic acid-13Cs, a stable isotope-labeled compound. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Adipic acid-13Ce shares the same chemical hazards as its unlabeled counterpart. The primary
hazard is the risk of serious eye damage.[1][2][3] It is crucial to use appropriate personal
protective equipment to mitigate this risk and to handle the compound in a well-ventilated area
to avoid dust inhalation.[1][2][4]

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
necessary for operations with a
high risk of splashing or dust
generation.[5][6]

To protect against dust
particles and potential
splashes that can cause
serious eye irritation or
damage.[1][2][3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[5]
Check manufacturer's
guidelines for breakthrough

time.

To prevent skin contact with

the chemical.

Respiratory Protection

A NIOSH-approved particulate
respirator (e.g., N95) should be
used when handling the
powder outside of a ventilated
enclosure or when dust

generation is likely.[4][7]

To prevent inhalation of

airborne particles.

Protective Clothing

A laboratory coat or long-
sleeved shirt and pants to

cover exposed skin.[7]

To protect the skin from
accidental contact with the

chemical.

Footwear

Closed-toe shoes with non-slip

soles.[7]

To protect feet from spills and

provide stability.

Quantitative Data Summary

The following table summarizes key quantitative data for Adipic acid. Note that the molecular

weight is specific to the 13Cs labeled variant.
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Property Value Source
Molecular Formula CeH1004 [4]
Molecular Weight (*3Ce) 152.1 g/mol [8]

Appearance White crystalline powder [9]
Melting Point 151 -154°C

Boiling Point 265 °C at 133 hPa

Flash Point 196 °C (closed cup) 9]

Autoignition Temperature

420 °C

[°]

Exposure Limit (ACGIH TLV)

5 mg/m3

[9]

Operational Plan: Step-by-Step Handling
Procedures

3.1. Receiving and Storage:

3.2. Preparation and Weighing:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[9]

Keep the container tightly closed when not in use.[2]

Store at room temperature, protected from light and moisture.[8]

 All handling of powdered Adipic acid-*3Ce should be conducted in a chemical fume hood or a

ventilated balance enclosure to minimize dust inhalation.[1]

» Before handling, ensure all necessary PPE is correctly worn.

¢ Use a clean, dedicated spatula or scoop for transferring the powder.
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» To avoid creating dust, handle the powder gently. Do not pour it from a height.

« If weighing directly, use an analytical balance within a ventilated enclosure.

o After weighing, securely close the primary container.

3.3. Experimental Use:

» When adding the compound to a solution or reaction mixture, do so slowly to prevent
splashing and dust generation.

« If heating is required, be aware that it is a combustible solid and may emit toxic fumes upon
decomposition.[9]

e Ensure all work is performed in a well-ventilated area.[1]

3.4. Spill and Emergency Procedures:

e Minor Spill:

o If a small amount of powder is spilled, do not use a dry brush or compressed air for
cleanup as this will generate dust.

o Gently cover the spill with a damp paper towel to avoid making the solid airborne.[9]

o Carefully wipe up the material, place it in a sealed container, and label it for waste
disposal.[9]

o Clean the spill area with soap and water.

e Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.[3]

o Remove contact lenses if present and easy to do so. Continue rinsing.[9]

o Seek immediate medical attention.[9]
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e Skin Contact:
o Remove contaminated clothing.
o Rinse the affected skin area with plenty of water and soap.[3]
e Inhalation:
o Move the affected person to fresh air.
o If breathing is difficult, provide oxygen and seek medical attention.

Disposal Plan

Adipic acid-13Ce is a stable isotope-labeled compound and is not radioactive.[10][11] Therefore,
its disposal does not require special radiological handling procedures.[10]

e Chemical Waste: Dispose of unused Adipic acid-*3Ce and any contaminated materials (e.g.,
gloves, paper towels from spills) as chemical waste.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as chemical waste. The cleaned container can then be disposed of
according to institutional guidelines.

o Regulatory Compliance: All waste disposal must be in accordance with local, state, and
federal regulations for chemical waste. Do not empty into drains.[1]

Workflow for Safe Handling of Adipic Acid-**Ce
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Workflow for Safe Handling of Adipic Acid-13Cs
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Caption: Workflow for the safe handling of Adipic Acid-*3Ce.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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